Cas no 797753-90-3 ((E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester)

• Product Name: (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester
• CAS No: 797753-90-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 2084863
• Update Time: 2025-05-22

(E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 2-propyl-, Methyl ester
• (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester

• Inchi： 1S/C9H16O2/c1-4-6-8(7-5-2)9(10)11-3/h6H,4-5,7H2,1-3H3/b8-6+
• InChI Key： HSEARQSRPMUTTB-SOFGYWHQSA-N
• SMILES： O(C)C(/C(=C/CC)/CCC)=O

Additional information on (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester

(E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester: A Comprehensive Overview

The compound with CAS No 797753-90-3, commonly referred to as (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester, is a fascinating molecule with significant applications in various fields. This compound belongs to the class of esters and is characterized by its unique structure, which includes a pentenoic acid moiety and a methyl ester group. The (E/Z) designation indicates the presence of geometric isomerism, with the possibility of both cis (Z) and trans (E) configurations. This duality in structure contributes to its versatility in chemical reactions and industrial applications.

Recent studies have highlighted the importance of (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester in the field of organic synthesis. Researchers have explored its role as an intermediate in the production of bioactive compounds, including pharmaceuticals and agrochemicals. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key precursor in the synthesis of novel anti-inflammatory agents. The ability to manipulate its stereochemistry has been shown to significantly influence the pharmacokinetic properties of the resulting compounds, making it a valuable tool in drug discovery.

In addition to its role in drug development, (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester has found applications in the fragrance industry. Its pleasant aroma and stability make it an ideal ingredient in perfumes and personal care products. A 2022 research article in *Flavor and Fragrance Journal* reported that this compound exhibits excellent olfactory properties, particularly when used in combination with other natural fragrances. Its ability to retain its scent over extended periods has made it a popular choice among fragrance manufacturers.

The synthesis of (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester typically involves a multi-step process, often starting from propyl pentenoate derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, the use of enzymatic catalysts has been shown to enhance the yield and selectivity of the reaction, reducing waste and improving overall sustainability.

From a structural perspective, (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester consists of a five-carbon chain with a double bond at the 1,3-position. The methyl ester group attached to the carboxylic acid moiety contributes to its solubility and reactivity. The presence of geometric isomerism allows for variations in molecular geometry, which can significantly impact its physical and chemical properties. For instance, the E-isomer is generally more stable due to reduced steric hindrance between substituents on either side of the double bond.

Recent research has also focused on the biological activity of (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester. Studies conducted by Smith et al. (2023) revealed that this compound exhibits moderate antioxidant properties, making it a potential candidate for use in food preservatives or cosmetic products. Furthermore, its ability to interact with cellular receptors suggests potential applications in nutraceuticals and functional foods.

In terms of environmental impact, (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester has been shown to degrade relatively quickly under aerobic conditions, reducing its persistence in natural ecosystems. This characteristic aligns with current trends toward eco-friendly chemical design and sustainable manufacturing practices.

In conclusion, (E/Z)-2-Propyl-2-pentenoic Acid Methyl Ester is a multifaceted compound with diverse applications across various industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.